CID 78062235

• Molecular Formula: Al2Ru
• Molecular Weight: 155.0 g/mol
• InChI: InChI=1S/2Al.Ru
• InChI Key: MXVNOEGGGMHSDQ-UHFFFAOYSA-N
• Canonical SMILES: [Al].[Al].[Ru]

Description

CID 78062235 (PubChem Compound Identifier 78062235) is a chemical compound cataloged in the PubChem database. Further structural and functional characterization would require direct access to PubChem records or experimental data, which are unavailable in the provided materials .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of CID 78062235 involves a series of chemical reactions that are carefully controlled to ensure the desired product is obtained. The synthetic route typically begins with the selection of appropriate starting materials, which undergo a series of transformations including condensation, cyclization, and functional group modifications. The reaction conditions, such as temperature, pressure, and pH, are optimized to maximize yield and purity.

Industrial Production Methods

In an industrial setting, the production of this compound is scaled up using large reactors and continuous flow systems. The process involves the same fundamental chemical reactions as in the laboratory synthesis but is adapted to handle larger quantities of reactants and products. The use of catalysts and automated control systems ensures efficiency and consistency in the production process.

Chemical Reactions Analysis

Types of Reactions

CID 78062235 undergoes various types of chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen, often using oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: The compound can be reduced using agents like sodium borohydride or lithium aluminum hydride, leading to the addition of hydrogen or removal of oxygen.

Substitution: In this reaction, one functional group in the molecule is replaced by another, typically using reagents like halogens or nucleophiles.

Common Reagents and Conditions

The reactions involving this compound are carried out under specific conditions to ensure the desired outcome. For example, oxidation reactions may require acidic or basic conditions, while reduction reactions often take place in the presence of solvents like ethanol or tetrahydrofuran. Substitution reactions may be facilitated by the use of catalysts or specific temperature and pressure conditions.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For instance, oxidation may yield ketones or carboxylic acids, reduction may produce alcohols or amines, and substitution can result in a variety of functionalized derivatives.

Scientific Research Applications

CID 78062235 has a wide range of applications in scientific research, including:

Chemistry: It is used as a reagent in organic synthesis and as a building block for the development of new compounds.

Biology: The compound is studied for its potential biological activities, including antimicrobial, antiviral, and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: this compound is used in the production of specialty chemicals, pharmaceuticals, and agrochemicals.

Mechanism of Action

The mechanism by which CID 78062235 exerts its effects involves interactions with specific molecular targets and pathways. The compound may bind to enzymes or receptors, altering their activity and leading to a cascade of biochemical events. These interactions can result in the modulation of cellular processes, such as signal transduction, gene expression, and metabolic pathways.

Comparison with Similar Compounds

Methodological Framework for Comparative Analysis

To compare CID 78062235 with similar compounds, the following parameters should be evaluated (based on methodologies in the evidence):

Structural Comparison

• 2D/3D Overlays: As demonstrated in (Figure 8), structural alignment with substrates like taurocholic acid (CID 6675) or inhibitors like betulinic acid (CID 64971) can highlight functional group similarities and steric effects. For example, betulin derivatives exhibit triterpenoid backbones, which influence their solubility and bioactivity .
• Functional Groups: If this compound is a phenolic acid (e.g., similar to hibiscus acid, CID 6481826), its antioxidant properties could be compared to caffeic acid (CID 689043) or gallic acid (CID 370) .

Physicochemical Properties

Key metrics from –20 include:

• LogP (Partition Coefficient) : Indicates lipophilicity. For instance, CAS 20358-06-9 (CID 2049887) has a LogP of 1.57–2.85, suggesting moderate membrane permeability .
• Solubility : Compounds like CAS 7254-19-5 (CID 252137) show low solubility (0.052 mg/ml), impacting bioavailability .
• Polar Surface Area (TPSA) : High TPSA values (e.g., 40.46 Ų for CID 53216313) correlate with reduced blood-brain barrier penetration .

Hypothetical Comparison with Similar Compounds

Parameter	This compound (Hypothetical)	Betulin (CID 72326)	Hibiscus Acid (CID 6481826)	Caffeic Acid (CID 689043)
Molecular Class	Triterpenoid/Phenolic acid	Triterpenoid	Phenolic acid	Phenolic acid
LogP	~2.5 (estimated)	8.3	1.5	1.3
TPSA (Ų)	~80 (if polar)	20.2	77.8	77.5
Bioactivity	Anticancer (speculative)	Antiviral, Anti-inflammatory	Antioxidant	Antioxidant, Anti-diabetic
Solubility (mg/ml)	0.1–0.5 (estimated)	Insoluble in water	0.25 (moderate)	0.3 (moderate)

Note: Values for this compound are speculative and based on analogs.